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Compound of Interest

Compound Name: Benulin

Cat. No.: B1212350

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for handling Betulin, a pentacyclic triterpene with a range of biological
activities. The following procedural guidance is based on current safety data sheets and is
intended to be a preferred source for laboratory safety and chemical handling of this
compound.

Chemical Identification and Hazards

Identifier Value

Chemical Name Betulin

(3B)-lup-20(29)-ene-3,28-diol, (+)-Betulin, NSC

Synonyms 4644, Trochol
CAS Number 473-98-3
Molecular Formula C30H5002
Molecular Weight 442.72

Betulin is classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or
if inhaled.[1] It may also cause damage to organs.[1]

Hazard Statements:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1212350?utm_src=pdf-interest
https://cdn.caymanchem.com/cdn/msds/11041m.pdf
https://cdn.caymanchem.com/cdn/msds/11041m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H332: Harmful if inhaled.

e H371: May cause damage to organs.

e H402: Harmful to aquatic life.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure risk. The following table

summarizes the required personal protective equipment when handling Betulin.

Protection Type

Specification

Purpose

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[2]

To prevent eye contact with

Betulin dust or splashes.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[2]

To avoid skin contact, which

can be harmful.

Respiratory Protection

Respiratory protection is
required when dusts are
generated.[3] Use a

NIOSH/MSHA approved

respirator.

To prevent inhalation of

harmful dust particles.

Operational Handling and Storage

Handling:
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Use only in a well-ventilated area or outdoors.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[1][4]

Avoid dust formation.[2]

Storage:

Keep container tightly closed.[2]

Store in a dry place.[3]

For product quality maintenance, it is recommended to keep it refrigerated.[2]

Incompatible materials to avoid are strong oxidizing agents and strong acids.[2]

Accidental Release and First Aid Measures

Accidental Release: In case of a spill, sweep up and shovel the material into suitable
containers for disposal.[2] Avoid generating dust. Ensure adequate ventilation.

First Aid:
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Exposure Route First Aid Procedure

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.[4]
Wash off with soap and plenty of water. Take the
Skin Contact victim immediately to the hospital. Consult a

physician.[4]

Rinse opened eye for several minutes under
Eye Contact ]
running water.[1]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[4]

Disposal Plan

Proper disposal of Betulin and its containers is critical to prevent environmental contamination
and ensure regulatory compliance.

o Waste from Residues: Waste material must be disposed of in accordance with national and
local regulations.[3]

o Contaminated Packaging: Leave chemicals in their original containers. Do not mix with other
waste. Handle uncleaned containers as you would the product itself.[3]

e Environmental Precautions: Do not allow the product to enter sewers or surface/ground
water.[1]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling and disposing of Betulin in a
laboratory setting.
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Betulin Handling and Disposal Workflow

Preparation

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Ventilated Workstation
(Fume Hood)

Handling
A

Weigh Betulin

Perform Experiment

Cleanup & De v:ontamination

Clean and Decontaminate Workstation

:

Doff PPE

Diseosal

Segregate Contaminated Waste
(Gloves, Liners, etc.)

Label Hazardous Waste Container

Store in Designated Hazardous Waste Area

Dispose via Approved
Waste Management Service

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Betulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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